Cas no 1269233-12-6 (3-(difluoromethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 3-(difluoromethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 1269233-12-6
• MF: C₁₃H₁₈BF₂NO₃
• MW: 285.094730854034
• MDL: MFCD22207190
• CID: 1220755
• PubChem ID: 58164521
• Update Time: 2025-04-20

3-(difluoromethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• SB82318
• SCHEMBL1494491
• DTXSID50728888
• AKOS027254497
• 3-(difluoromethoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• AS-38331
• PAHTYRXPKLMBCR-UHFFFAOYSA-N
• Benzenamine, 3-(difluoromethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MFCD22207190
• (3-AMINO-5-(DIFLUOROMETHOXY)PHENYL)BORONIC ACID PINACOL ESTER
• 1269233-12-6
• EN300-23111121
• TQU0320

• MDL： MFCD22207190
• Inchi： 1S/C13H18BF2NO3/c1-12(2)13(3,4)20-14(19-12)8-5-9(17)7-10(6-8)18-11(15)16/h5-7,11H,17H2,1-4H3
• InChI Key： PAHTYRXPKLMBCR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)N)F

Computed Properties

• Exact Mass: 285.1347799g/mol
• Monoisotopic Mass: 285.1347799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų